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Compound of Interest

Compound Name: Clk1-IN-2

Cat. No.: B10857297

For Researchers, Scientists, and Drug Development Professionals

Introduction

CIk1-IN-2 is a potent and selective inhibitor of Cdc2-like kinase 1 (Clk1), a dual-specificity
kinase that plays a crucial role in the regulation of pre-mRNA splicing through the
phosphorylation of serine/arginine-rich (SR) proteins.[1] Dysregulation of Clk1 activity has been
implicated in various diseases, including cancer and viral infections, making it an important
target for drug discovery and development.[2] Accurate and consistent preparation of Clk1-IN-2
stock solutions is paramount for reliable and reproducible experimental results in cell-based
assays, biochemical assays, and preclinical studies.

This document provides a detailed protocol for the preparation, storage, and handling of Clk1-
IN-2 stock solutions.

Quantitative Data Summary

For ease of reference, the key quantitative data for Clk1-IN-2 are summarized in the table
below.
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Property Value Reference
Molecular Weight 367.25 g/mol [2]
Solubility in DMSO 100 mg/mL (272.29 mM) [2]

Dimethyl sulfoxide (DMSO),
Recommended Solvent [2]
newly opened

) -80°C for up to 6 months;
Stock Solution Storage [2]
-20°C for up to 1 month

Experimental Protocol: Preparation of a 10 mM CIk1-
IN-2 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Clk1-IN-2 in DMSO.

Materials and Equipment

¢ CIk1-IN-2 powder

o Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
e Microcentrifuge tubes (1.5 mL)

» Pipettes and sterile pipette tips

» Vortex mixer

e Analytical balance

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure

» Pre-weighing Preparation: Before opening, bring the vial of Clk1-IN-2 powder to room
temperature to prevent condensation of moisture.
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» Weighing Clk1-IN-2: Carefully weigh out the desired amount of Clk1-IN-2 powder using an
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you will need
3.67 mg of Clk1-IN-2.

o Calculation:
» Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = 10 mmol/L x 0.001 L x 367.25 g/mol x 1000 mg/g
» Mass (mg) = 3.67 mg

e Dissolving in DMSO: Add the appropriate volume of high-quality, anhydrous DMSO to the
vial containing the weighed Clk1-IN-2. To prepare a 10 mM stock solution with 3.67 mg of
the compound, add 1 mL of DMSO.

o Ensuring Complete Dissolution: Vortex the solution thoroughly until the CIk1-IN-2 is
completely dissolved. Gentle warming in a water bath (not exceeding 37°C) or brief
sonication can be used to aid dissolution if necessary. Visually inspect the solution to ensure
there are no visible particles.

» Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes (e.g., 10 puL or 20 uL) in sterile
microcentrifuge tubes.

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).[2] Clearly label each aliquot with the compound name,
concentration, and date of preparation.

Example Calculations for Different Stock Concentrations
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Desired Stock Mass of Clk1-IN-2 for 1 mL
] ] Volume of DMSO

Concentration of Stock Solution

1mM 0.367 mg 1mL

5 mM 1.84 mg 1mL

20 mM 7.34 mg 1mL

50 mM 18.36 mg 1mL

Visualizations

Experimental Workflow for Clk1-IN-2 Stock Solution
Preparation™ dot
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Caption: Role of Clk1 in regulating pre-mRNA splicing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10857297#how-to-prepare-clk1-in-2-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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